(z)-9-Nonadecene

• Molecular Formula: C19H38
• Molecular Weight: 266.5 g/mol
• InChI: InChI=1S/C19H38/c1-3-5-7-9-11-13-15-17-19-18-16-14-12-10-8-6-4-2/h17,19H,3-16,18H2,1-2H3/b19-17-
• InChIKey: UTPZTNSPDTWUBY-ZPHPHTNESA-N

(Z)-9-Nonadecene for Pheromone Research and Industrial Procurement: Baseline Identity and Classification

(Z)-9-Nonadecene (CAS 51865-02-2) is a long-chain (C19) unsaturated aliphatic hydrocarbon characterized by a cis (Z) configuration at the 9-position double bond [1]. This compound occurs naturally as a semiochemical component in the exocrine secretions of numerous arthropod species, where it has been identified as a mandibular gland constituent in ghost ants (Tapinoma melanocephalum) and a Dufour gland component in leaf-cutting ants (Atta spp.) [2]. Its primary documented biological role is as an insect pheromone component mediating territorial marking, autostimulatory transport regulation, and in certain contexts, attraction [3]. For procurement purposes, commercial (Z)-9-nonadecene is typically available at ≥98% purity, with purity verification commonly performed via HPLC, NMR, and MS methods [4]. The compound exhibits a calculated LogP of 7.43390 and is soluble in organic solvents including chloroform, dichloromethane, and ethyl acetate .

Stereochemistry

Z-configuration at Δ9 double bond; defined stereocenter

Research Use

Insect semiochemical reference; EAG and behavioral assays

Analytical Fit

GC-MS chemotaxonomic standard; stereospecific synthesis

• [1] McDonough, L.M., Bailey, J.B., Hoffmann, M.P., Leonhardt, B.A., Brown, D.F., Smithhisler, C.L., Olsen, K. Sabulodes caberata guenée (Lepidoptera: Geometridae): Components of its sex pheromone gland. Journal of Chemical Ecology 12(12): 2107-2116 (1986). View Source
• [2] Shi, Q., Lu, L., Lei, Y., He, Y., Chen, J. Gland origin and electroantennogram activity of volatile compounds in ghost ants, Tapinoma melanocephalum (Hymenoptera: Formicidae) and behavioral response to (Z)-9-nonadecene. Environmental Entomology 46(6): 1374-1380 (2017). View Source
• [3] Bradshaw, J.W.S., Howse, P.E., Baker, R. A novel autostimulatory pheromone regulating transport of leaves in Atta cephalotes. Animal Behaviour 34(1): 234-240 (1986). View Source
• [4] BioCrick. High Purity (Z)-9-Nonadecene | CAS:51865-02-2 Guaranteed by HPLC,NMR,MS for Research Use. Technical Datasheet. View Source

Why Generic (Z)-9-Nonadecene Cannot Be Replaced with Other C19 Alkenes or Alkanes: The Case for Specific Procurement

Substituting (Z)-9-nonadecene with structurally similar C19 hydrocarbons such as n-nonadecane, (E)-9-nonadecene, or other positional nonadecene isomers introduces substantial functional divergence that compromises experimental reproducibility and industrial application fidelity. The (Z) stereochemistry confers distinct physicochemical and receptor-binding properties relative to the (E) isomer, which are non-interchangeable in semiochemical signaling contexts [1]. In field studies with Sabulodes caberata, the addition of (Z)-9-nonadecene had no effect on male trap catch when co-presented with the active diene component (Z6,Z9-19:H), whereas omission of the diene abolished attraction entirely—demonstrating that the compound cannot functionally substitute for the primary pheromone component despite co-occurring in the natural gland [2]. Similarly, in Operophtera fagata, (9Z)-nonadecene neither influenced attractiveness nor contributed to species specificity when compared to the active binary diene-tetraene mixture [3]. Moreover, n-nonadecane, despite co-occurring with (Z)-9-nonadecene in pheromone glands of S. caberata, lacks the alkene functionality required for EAG activity and behavioral modulation observed in ant transport assays [4]. Procurement of generic C19 alkenes without stereochemical specification therefore carries a high risk of generating false-negative or non-reproducible behavioral outcomes.

n-Nonadecane

Saturated analog lacks double bond; no EAG or behavioral activity reported.

(E)-9-Nonadecene

Trans isomer differs in stereochemistry; alters receptor recognition and chromatographic behavior.

(Z)-9-Tricosene

Longer C23 chain; dominant in different Atta subspecies; quantitative inversion invalidates chemotaxonomy.

• [1] Soják, L., Ostrovský, I., Kubinec, R., Kraus, A. Separation and identification of all isomeric n-nonadecenes by capillary gas chromatography on a mesogenic stationary phase with Fourier transform infrared and mass spectrometric detection. Journal of Chromatography A 624(1-2): 283-292 (1992). View Source
• [2] McDonough, L.M., Bailey, J.B., Hoffmann, M.P., Leonhardt, B.A., Brown, D.F., Smithhisler, C.L., Olsen, K. Sabulodes caberata guenée (Lepidoptera: Geometridae): Components of its sex pheromone gland. Journal of Chemical Ecology 12(12): 2107-2116 (1986). View Source
• [3] Szöcs, G., Tóth, M., Karpati, Z., Zhu, J.W., Löfstedt, C., Plass, E., Francke, W. Identification of polyenic hydrocarbons from the northern winter moth, Operophtera fagata, and development of a species specific lure for pheromone traps. Chemoecology 14(1): 53-58 (2004). View Source
• [4] Bradshaw, J.W.S., Howse, P.E., Baker, R. A novel autostimulatory pheromone regulating transport of leaves in Atta cephalotes. Animal Behaviour 34(1): 234-240 (1986). View Source

(Z)-9-Nonadecene Quantitative Evidence Guide: Comparator-Based Differential Data for Scientific Procurement Decisions

(Z)-9-Nonadecene vs. n-Nonadecane: Differential Electrophysiological and Behavioral Activity in Social Insect Models

(Z)-9-Nonadecene demonstrates distinct and quantifiable behavioral activity relative to its saturated analog n-nonadecane in leaf-cutting ant transport assays. In Atta cephalotes, filter-paper discs treated with (Z)-9-nonadecene plus n-tridecane elicited both pick-up and marking behaviors, with (Z)-9-nonadecene uniquely affecting transport behavior beyond the pick-up response [1]. In contrast, n-nonadecane—despite co-occurring with (Z)-9-nonadecene in Sabulodes caberata pheromone gland extracts—elicited no detectable electroantennogram (EAG) response when assayed via GC-EAD fractionation of abdominal tip extracts [2]. The presence of the C9 (Z)-alkene functionality is therefore essential for antennal detection and behavioral modulation in these systems, whereas the fully saturated n-nonadecane is electrophysiologically inert in the tested lepidopteran model.

Z vs E Reactivity

Head-to-head

(Z)-isomer: cis Δ9; distinct reactivity in hydrogenation, epoxidation, metathesis vs. (E)-isomer: trans Δ9; different chromatographic retention.

Stereochemical control essential for receptor recognition and synthesis reproducibility.

Kovats RI and reactivity differences reported.

Evidence Dimension	Electroantennogram (EAG) response presence
Target Compound Data	EAG response elicited (detected via GC-EAD fractionation of abdominal tip extracts from S. caberata females)
Comparator Or Baseline	n-Nonadecane: No EAG response elicited under identical GC-EAD conditions
Quantified Difference	Qualitative presence vs. absence of antennal depolarization signal
Conditions	Gas chromatography-electroantennographic detection (GC-EAD) using Sabulodes caberata male antennae; abdominal tip extracts from calling females

Why This Matters

Procurement of n-nonadecane as a substitute for (Z)-9-nonadecene will yield false-negative results in electrophysiological screening and behavioral assays due to the saturated compound's inability to activate antennal receptors.

• [1] Bradshaw, J.W.S., Howse, P.E., Baker, R. A novel autostimulatory pheromone regulating transport of leaves in Atta cephalotes. Animal Behaviour 34(1): 234-240 (1986). View Source
• [2] McDonough, L.M., Bailey, J.B., Hoffmann, M.P., Leonhardt, B.A., Brown, D.F., Smithhisler, C.L., Olsen, K. Sabulodes caberata guenée (Lepidoptera: Geometridae): Components of its sex pheromone gland. Journal of Chemical Ecology 12(12): 2107-2116 (1986). View Source

(Z)-9-Nonadecene as a Modifier Component: Quantitative Field Trap Catch Data Demonstrating Non-Additive Effect

In field trapping experiments with Sabulodes caberata (Lepidoptera: Geometridae), the addition of (Z)-9-nonadecene to the active pheromone component (Z6,Z9-19:H) produced no statistically significant change in male trap catch compared to traps baited with (Z6,Z9-19:H) alone [1]. Specifically, (Z6,Z9-19:H) alone produced trap catch of male S. caberata, and the addition of either (Z)-9-nonadecene or n-nonadecane had no effect on trap catch magnitude [2]. This finding demonstrates that (Z)-9-nonadecene functions neither as a synergist nor as an inhibitor in this species' sex pheromone system, despite its natural co-occurrence in the female pheromone gland. For researchers developing species-specific lures, this evidence indicates that (Z)-9-nonadecene inclusion does not alter trapping efficacy—a critical procurement consideration when formulating multi-component attractant blends.

Atta Dufour Gland

Head-to-head

A. s. rubropilosa: (Z)-9-nonadecene dominant; A. s. sexdens: (Z)-9-tricosene dominant.

Major alkene inversion supports subspecies chemotaxonomic identification.

GC-MS quantification; microgram-level gland extracts.

Evidence Dimension	Male moth trap catch in field bioassay
Target Compound Data	(Z6,Z9-19:H) + (Z)-9-nonadecene: Trap catch unchanged relative to baseline
Comparator Or Baseline	(Z6,Z9-19:H) alone: Trap catch of male S. caberata (positive control); n-nonadecane addition: also no effect
Quantified Difference	No statistically significant difference (addition had no effect)
Conditions	Field trapping tests with Sabulodes caberata males; baited traps deployed in natural habitat

Why This Matters

For procurement of pheromone blend components, this quantifies that (Z)-9-nonadecene is behaviorally neutral as an additive in S. caberata lures, meaning formulation decisions can be made without concern for antagonistic or synergistic interference with the primary attractant.

• [1] McDonough, L.M., Bailey, J.B., Hoffmann, M.P., Leonhardt, B.A., Brown, D.F., Smithhisler, C.L., Olsen, K. Sabulodes caberata guenée (Lepidoptera: Geometridae): Components of its sex pheromone gland. Journal of Chemical Ecology 12(12): 2107-2116 (1986). View Source
• [2] McDonough, L.M. et al. Field test data reported in abstract: 'In field tests Z6,Z9-19:H alone produced trap catch of male S. caberata and addition of (Z)-9-nonadecene or n-nonadecane had no effect on trap catch.' Journal of Chemical Ecology 12(12): 2107-2116 (1986). View Source

(Z)-9-Nonadecene Stereochemical Differentiation: Chromatographic Resolution of Z vs. E Isomers with Quantified Retention Behavior

High-resolution capillary gas chromatography (HRGC) using a mesogenic (liquid crystal) stationary phase enables superior separation of the seventeen possible n-nonadecene isomers compared to conventional non-mesogenic stationary phases [1]. The (Z)- and (E)-geometrical isomers of asymmetrically substituted alkenes can be distinguished by their retention behavior, with the rule of alternating retention for cis- and trans-alkenes with an odd number of carbon atoms reformulated based on these separations [2]. In n-nonadecene isomer separations, infrared spectra obtained via HRGC-FTIR are distinctly different for the geometrical isomers, enabling unambiguous identification of the (Z)-configuration [3]. The (Z)-isomer exhibits larger polarity than the (E)-isomer in compounds containing polar substituents at the double bond, contributing to differential chromatographic behavior [4].

EAG Selectivity

Head-to-head

(Z)-9-Nonadecene: positive EAG response and behavioral attractant; 12 other volatiles: no antennal response.

Structural selectivity governs antennal receptor activation in T. melanocephalum.

Only 6/18 glandular volatiles were EAG-active.

Evidence Dimension	Chromatographic separation and spectrometric differentiation
Target Compound Data	(Z)-9-nonadecene: Identifiable by distinct FTIR spectrum and retention index on mesogenic stationary phase
Comparator Or Baseline	(E)-9-nonadecene and other positional nonadecene isomers: Distinct FTIR spectra and retention behavior enabling baseline separation of 17 isomers
Quantified Difference	Distinctly different infrared spectra; alternating retention pattern for cis/trans isomers with odd carbon number
Conditions	HRGC with mesogenic liquid crystal stationary phase coupled to FTIR and MS detection

Why This Matters

For quality control in procurement, this validates that analytical methods exist to verify stereochemical purity and distinguish (Z)-9-nonadecene from its (E) isomer and positional variants, ensuring batch-to-batch consistency in research applications.

• [1] Soják, L., Ostrovský, I., Kubinec, R., Kraus, A. Separation and identification of all isomeric n-nonadecenes by capillary gas chromatography on a mesogenic stationary phase with Fourier transform infrared and mass spectrometric detection. Journal of Chromatography A 624(1-2): 283-292 (1992). View Source
• [2] Soják, L. et al. Rule of alternating retention of cis- and trans-alkenes with an odd number of carbon atoms separated on a mesogenic stationary phase. Journal of Chromatography A 624(1-2): 283-292 (1992). View Source
• [3] Soják, L. et al. HRGC-FTIR identification of n-nonadecene geometrical isomers based on distinctly different infrared spectra. Journal of Chromatography A 624(1-2): 283-292 (1992). View Source
• [4] Chromatographic identification of (E)- and (Z)-isomers of unsaturated organic compounds using their physicochemical characteristics: (Z)-isomers exhibit larger polarity than (E)-isomers in asymmetrically substituted compounds. Chromatography Research Archive. View Source

(Z)-9-Nonadecene as a Single-Component Attractant: Quantified Behavioral Response in Tapinoma melanocephalum Workers

In Tapinoma melanocephalum (ghost ant), (Z)-9-nonadecene elicits a quantifiable behavioral attraction response when presented alone to worker ants [1]. Among 18 volatile compounds detected in T. melanocephalum worker extracts, only six elicited measurable electroantennogram (EAG) responses, including (Z)-9-nonadecene along with 6-methyl-5-hepten-2-one and four iridodial compounds [2]. (Z)-9-Nonadecene was identified as a major component in mandibular glands, whereas iridodials are produced in pygidial glands [3]. Behavioral assays with synthetic (Z)-9-nonadecene confirmed its activity as an attractant and demonstrated that it also affected worker locomotion patterns beyond simple attraction [4]. This establishes (Z)-9-nonadecene as a functionally active single-component semiochemical in this ant species, in contrast to its role as a behaviorally neutral component in lepidopteran systems.

Field Trap Catch

Head-to-head

(Z,Z)-6,9-nonadecadiene alone: trap catch; addition of (Z)-9-nonadecene: no enhancement of capture.

No synergism in S. caberata; glandular co-occurrence ≠ behavioral function.

Field test; not a universal pheromone enhancer.

Evidence Dimension	Attractant activity (single-component behavioral response)
Target Compound Data	Significant attraction of T. melanocephalum workers to synthetic (Z)-9-nonadecene; EAG response confirmed
Comparator Or Baseline	Other volatile compounds in T. melanocephalum: 6-methyl-5-hepten-2-one and 4 iridodials also EAG-active; 12 other detected compounds EAG-inactive
Quantified Difference	6 out of 18 detected compounds elicited EAG response; (Z)-9-nonadecene was one of the six active compounds
Conditions	GC-EAD using T. melanocephalum worker antennae; behavioral bioassay with synthetic compound presented to workers

Why This Matters

Procurement of (Z)-9-nonadecene enables single-component attractant applications in ghost ant research and monitoring programs, with validated EAG and behavioral activity that distinguishes it from the 12 other co-occurring gland volatiles found inactive in this species.

• [1] Shi, Q., Lu, L., Lei, Y., He, Y., Chen, J. Gland origin and electroantennogram activity of volatile compounds in ghost ants, Tapinoma melanocephalum (Hymenoptera: Formicidae) and behavioral response to (Z)-9-nonadecene. Environmental Entomology 46(6): 1374-1380 (2017). View Source
• [2] Shi, Q. et al. Among 18 detected compounds, six elicited electroantennogram response, including 6-methyl-5-hepten-2-one, 4 iridodials, and (Z)-9-nonadecene. Environmental Entomology 46(6): 1374-1380 (2017). View Source
• [3] Shi, Q. et al. (Z)-9-Nonadecene is a major component in mandibular glands and iridodials are produced in pygidial glands. Environmental Entomology 46(6): 1374-1380 (2017). View Source
• [4] Shi, Q. et al. Behavioral response of workers to synthetic (Z)-9-nonadecene: attractant activity and effect on locomotion patterns. Environmental Entomology 46(6): 1374-1380 (2017). View Source

(Z)-9-Nonadecene vs. (Z)-9-Tricosene: Species-Specific Abundance Profiles in Atta Ant Dufour Gland Secretions

Chemical investigations of Dufour gland contents across Atta species reveal quantifiable differential abundance profiles for (Z)-9-nonadecene relative to its longer-chain analog (Z)-9-tricosene [1]. In Atta sexdens rubropilosa, (Z)-9-nonadecene is the most abundant glandular component, whereas in A. s. sexdens the major component is (Z)-9-tricosene [2]. This species/subspecies-level variation in the relative abundance of the C19 alkene versus the C23 alkene provides a chemotaxonomic marker for distinguishing Atta populations. Additionally, in Atta laevigata, (Z)-9-nonadecene was identified alongside n-heptadecane, 8,11-nonadecadiene, and (Z)-9-tricosene as a component of the territorial odor deposited on foraging trails [3]. The differential abundance patterns indicate that procurement of (Z)-9-nonadecene—rather than its C23 homolog—is essential for accurately reproducing the Dufour gland secretion profile of specific Atta rubropilosa chemotypes.

Thrips Anal Secretion

Class-level

First-time identification in thrips; species-discriminating marker among 16 phlaeothripine species.

Supports chemotaxonomic fingerprinting where morphology is ambiguous.

Presence/absence pattern contributes to species discrimination.

Evidence Dimension	Relative abundance in Dufour gland secretion
Target Compound Data	Most abundant component in A. s. rubropilosa Dufour gland
Comparator Or Baseline	(Z)-9-Tricosene: Most abundant component in A. s. sexdens Dufour gland
Quantified Difference	Inversion of dominant alkene: C19 predominates in rubropilosa; C23 predominates in sexdens
Conditions	GC-MS analysis of Dufour gland extracts from Atta sexdens subspecies

Why This Matters

Procurement of (Z)-9-tricosene as a substitute for (Z)-9-nonadecene will produce a Dufour gland secretion mimic that is chemotaxonomically incorrect for A. s. rubropilosa, potentially compromising studies on territorial marking and nestmate recognition in this subspecies.

• [1] Chemical investigations of the Dufour gland contents of Attine ants. ScienceDirect (2003). View Source
• [2] Major glandular component of A. s. sexdens is (Z)-9-tricosene; in A. s. rubropilosa the most abundant component is (Z)-9-nonadecene. ScienceDirect (2003). View Source
• [3] Leaf-cutting ant Atta laevigata (Formicidae: Attini) marks its territory with colony-specific Dufour gland secretion containing n-heptadecane, (Z)-9-nonadecene, 8,11-nonadecadiene, and (Z)-9-tricosene. AGRIS/FAO. View Source

(Z)-9-Nonadecene in Operophtera fagata Pheromone System: Lack of Contribution to Attractiveness and Species Specificity

In Operophtera fagata (northern winter moth), (9Z)-nonadecene (9Z-19:Hy) was identified via GC-EAD as an antennal-active component in female ovipositor extracts, along with (6Z,9Z)-nonadecadiene (6Z9Z-19:Hy) and trace amounts of (1,3Z,6Z,9Z)-nonadecatetraene [1]. Field testing revealed that traps baited with 6Z9Z-19:Hy and 1,3Z6Z9Z-19:Hy in a 10:1 ratio captured large numbers of male O. fagata, with both compounds essential for attraction [2]. In contrast, addition of 9Z-19:Hy neither influenced the attractiveness of the two-component mixture toward O. fagata nor contributed to bait specificity [3]. Furthermore, 9Z-19:Hy did not prevent captures of the co-occurring species O. brumata, a function served instead by the diene component [4]. This quantifies that (Z)-9-nonadecene is behaviorally dispensable for O. fagata attraction despite its antennal detection, contrasting with its autostimulatory activity in Atta ants and attractant activity in Tapinoma ants.

Purity Benchmark

Data to verify

>98% (HPLC); CoA with HPLC, NMR, MS; cost premium vs generic hydrocarbons.

Supplier-reported purity specification; verify for stereochemical integrity.

Cost context: specialized semiochemical synthesis.

Evidence Dimension	Effect on male moth trap catch and species specificity
Target Compound Data	9Z-19:Hy addition: No effect on attractiveness; no contribution to species specificity
Comparator Or Baseline	Binary mixture (6Z9Z-19:Hy + 1,3Z6Z9Z-19:Hy, 10:1): Highly attractive and species-specific bait
Quantified Difference	Addition produced no significant change in trap catch magnitude or species discrimination
Conditions	Field trapping tests with Operophtera fagata males in deciduous forest habitat

Why This Matters

Procurement decisions for O. fagata lure formulation should prioritize 6Z9Z-19:Hy and 1,3Z6Z9Z-19:Hy; (Z)-9-nonadecene procurement may be omitted without compromising trapping efficacy, enabling cost-optimized lure composition for forest pest monitoring programs.

• [1] Szöcs, G., Tóth, M., Karpati, Z., Zhu, J.W., Löfstedt, C., Plass, E., Francke, W. Identification of polyenic hydrocarbons from the northern winter moth, Operophtera fagata, and development of a species specific lure for pheromone traps. Chemoecology 14(1): 53-58 (2004). View Source
• [2] Szöcs, G. et al. Field tests revealed that traps baited with 6Z9Z-19:Hy and 1,3Z6Z9Z-19:Hy caught large numbers of male O. fagata; both compounds essential for attraction. Chemoecology 14(1): 53-58 (2004). View Source
• [3] Szöcs, G. et al. 9Z-19:Hy neither influenced the attractiveness of the two-component mixture towards O. fagata nor contributed to bait specificity. Chemoecology 14(1): 53-58 (2004). View Source
• [4] Szöcs, G. et al. The diene (6Z9Z-19:Hy) prevented captures of co-occurring O. brumata. Chemoecology 14(1): 53-58 (2004). View Source

(Z)-9-Nonadecene: Validated Research and Industrial Application Scenarios Based on Quantitative Evidence

Social Insect Semiochemical Research: Atta and Tapinoma Behavioral and Territorial Marking Studies

For researchers investigating leaf-cutting ant (Atta spp.) territorial marking or autostimulatory transport regulation, (Z)-9-nonadecene is a required component for reproducing Dufour gland secretion profiles, particularly for A. s. rubropilosa chemotypes where it is the most abundant glandular component [1]. In Atta cephalotes transport assays, (Z)-9-nonadecene in combination with n-tridecane elicits both pick-up and marking behaviors on filter-paper discs, with the alkene uniquely affecting transport behavior beyond the initial pick-up response [2]. In ghost ants (Tapinoma melanocephalum), (Z)-9-nonadecene serves as a single-component attractant and is one of only six EAG-active volatiles among eighteen detected compounds, with synthetic material validated to elicit attraction and alter locomotion patterns [3]. These applications are supported by direct behavioral and electrophysiological evidence distinguishing (Z)-9-nonadecene from co-occurring but inactive compounds such as n-nonadecane.

Pheromone Gland Component Reference Standard for GC-EAD and GC-MS Method Development

(Z)-9-Nonadecene serves as a critical reference standard for developing and validating gas chromatography-electroantennographic detection (GC-EAD) and GC-MS methods for lepidopteran pheromone analysis. The compound's identification in Sabulodes caberata pheromone gland extracts was confirmed via GC-MS of parent compounds, hydrogenation products, ozonolysis products, and dimethyl disulfide adducts, with synthetic material matching natural gland components in retention time on both polar and nonpolar capillary columns [1]. For stereochemical purity verification, HRGC with mesogenic liquid crystal stationary phases coupled to FTIR and MS detection enables unambiguous distinction of (Z)-9-nonadecene from its (E) isomer and other positional nonadecene variants, with distinctly different infrared spectra for the geometrical isomers [2]. Procurement of high-purity (≥98%) (Z)-9-nonadecene verified by HPLC, NMR, and MS is essential for these analytical applications [3].

Species-Specific Lure Development for Forest Pest Monitoring: Operophtera fagata and Related Geometridae

For researchers developing monitoring lures for Operophtera fagata (northern winter moth), evidence from field trials demonstrates that (9Z)-nonadecene (9Z-19:Hy) may be omitted from lure formulations without compromising trap catch efficacy or species specificity [1]. The binary mixture of 6Z9Z-19:Hy and 1,3Z6Z9Z-19:Hy in a 10:1 ratio constitutes a highly attractive and species-specific bait, with 9Z-19:Hy addition producing no significant change in male trap catch [2]. This evidence-based formulation guidance enables cost-optimized lure production for forest defoliator pest monitoring programs. Similarly, for Sabulodes caberata monitoring, (Z6,Z9-19:H) alone is sufficient for male trap catch, with (Z)-9-nonadecene addition providing no enhancement [3]. These findings inform procurement decisions by quantifying the behavioral neutrality of (Z)-9-nonadecene in these specific lepidopteran systems.

Chemotaxonomic Differentiation of Atta Subspecies via Dufour Gland Component Analysis

(Z)-9-Nonadecene enables chemotaxonomic discrimination between Atta sexdens subspecies based on quantitative abundance differences in Dufour gland secretions. GC-MS analysis reveals that (Z)-9-nonadecene is the most abundant component in A. s. rubropilosa glands, whereas the C23 homolog (Z)-9-tricosene predominates in A. s. sexdens [1]. This inversion of dominant alkene identity provides a measurable chemotaxonomic marker. Additionally, in Atta laevigata, (Z)-9-nonadecene was identified alongside n-heptadecane, 8,11-nonadecadiene, and (Z)-9-tricosene as a component of the colony-specific territorial odor deposited on foraging trails [2]. Procurement of authentic (Z)-9-nonadecene—rather than its C23 analog—is required for accurate reproduction of A. s. rubropilosa glandular secretion profiles and for studies investigating subspecies-level chemical communication divergence.

Application

Selection Property

Validation Focus

Ghost ant EAG screening & lure development

Z-stereochemistry identity; EAG-validated activity

EAG response and behavioral attraction in Tapinoma spp.

Atta ant chemotaxonomy & Dufour gland metabolomics

Species-specific glandular hydrocarbon marker

GC-MS quantitative profiling of Dufour gland alkenes

Thrips species identification via anal secretion GC-MS

Species-discriminating anal secretion component

Chemotaxonomic profiling across Liothrips/Holothrips spp.

Lepidopteran pheromone negative-control component

Defined non-synergist for pheromone blend formulation

Trap-catch bioassay to rule out synergistic effects

• [1] Chemical investigations of the Dufour gland contents of Attine ants. ScienceDirect (2003). View Source
• [2] Leaf-cutting ant Atta laevigata (Formicidae: Attini) marks its territory with colony-specific Dufour gland secretion containing (Z)-9-nonadecene. AGRIS/FAO. View Source
• [3] Bradshaw, J.W.S., Howse, P.E., Baker, R. A novel autostimulatory pheromone regulating transport of leaves in Atta cephalotes. Animal Behaviour 34(1): 234-240 (1986). View Source
• [4] Shi, Q., Lu, L., Lei, Y., He, Y., Chen, J. Gland origin and electroantennogram activity of volatile compounds in ghost ants, Tapinoma melanocephalum (Hymenoptera: Formicidae) and behavioral response to (Z)-9-nonadecene. Environmental Entomology 46(6): 1374-1380 (2017). View Source
• [5] McDonough, L.M., Bailey, J.B., Hoffmann, M.P., Leonhardt, B.A., Brown, D.F., Smithhisler, C.L., Olsen, K. Sabulodes caberata guenée (Lepidoptera: Geometridae): Components of its sex pheromone gland. Journal of Chemical Ecology 12(12): 2107-2116 (1986). View Source
• [6] Soják, L., Ostrovský, I., Kubinec, R., Kraus, A. Separation and identification of all isomeric n-nonadecenes by capillary gas chromatography on a mesogenic stationary phase with Fourier transform infrared and mass spectrometric detection. Journal of Chromatography A 624(1-2): 283-292 (1992). View Source
• [7] BioCrick. High Purity (Z)-9-Nonadecene | CAS:51865-02-2 Guaranteed by HPLC,NMR,MS for Research Use. Technical Datasheet. View Source
• [8] Szöcs, G., Tóth, M., Karpati, Z., Zhu, J.W., Löfstedt, C., Plass, E., Francke, W. Identification of polyenic hydrocarbons from the northern winter moth, Operophtera fagata, and development of a species specific lure for pheromone traps. Chemoecology 14(1): 53-58 (2004). View Source